Cas no 2639424-79-4 (2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid
• CAS No: 2639424-79-4
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5640949
• PubChem ID: 165896245
• Update Time: 2025-07-22

2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2639424-79-4
• 2-{1-[(benzyloxy)carbonyl]-2,2-dimethylpiperidin-4-yl}acetic acid
• EN300-27782308
• 2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid

• Inchi： 1S/C17H23NO4/c1-17(2)11-14(10-15(19)20)8-9-18(17)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3,(H,19,20)
• InChI Key： XLZNWJXXVJGQHL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC(=O)O)CC1(C)C)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid

Latest Research Insights on 2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid (CAS: 2639424-79-4)

The compound 2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid (CAS: 2639424-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and benzyloxycarbonyl protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs).

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel cathepsin inhibitors. Researchers utilized 2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid as a key building block to develop potent inhibitors with improved selectivity profiles. The study demonstrated that modifications at the piperidine ring significantly influenced the binding affinity and pharmacokinetic properties of the resulting inhibitors, underscoring the compound's importance in structure-activity relationship (SAR) studies.

In addition to its applications in protease inhibition, recent patent filings (e.g., WO2023056321) have disclosed the use of 2639424-79-4 in the development of GPCR-targeted therapeutics. The compound's rigid piperidine core and functionalizable acetic acid moiety make it an ideal scaffold for designing allosteric modulators of metabotropic glutamate receptors (mGluRs), which are implicated in neurological disorders such as Parkinson's disease and schizophrenia.

From a synthetic chemistry perspective, advancements in the scalable production of 2-{1-(benzyloxy)carbonyl-2,2-dimethylpiperidin-4-yl}acetic acid have been reported. A 2024 Organic Process Research & Development paper detailed an optimized three-step synthesis from commercially available 2,2-dimethylpiperidin-4-yl methanol, achieving an overall yield of 78% with >99% purity. This methodological improvement addresses previous challenges in large-scale production, facilitating broader research applications.

The compound's physicochemical properties have also been systematically characterized in recent computational studies. Molecular dynamics simulations reveal that the 2,2-dimethyl substitution on the piperidine ring enhances conformational rigidity, while the acetic acid side chain provides optimal spacing for interacting with biological targets. These insights are guiding rational drug design efforts across multiple therapeutic areas.

Looking forward, the unique structural features of 2639424-79-4 continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and as a core structure for developing covalent inhibitors. The compound's versatility ensures its ongoing relevance in medicinal chemistry campaigns targeting increasingly challenging biological targets.